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2,5-Dimethyloctane vapor pressure at 25°C
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CAS No.: 15869-89-3
Cat. No.: S1517939

Vapor Pressure Data

Compound Focus: 2,5-Dimethyloctane

Get Quote

The table below summarizes the core physical property data for 2,5-Dimethyloctane, including the vapor

pressure at 25°C.

Property

Value

CAS Number

Molecular Formula

Molecular Weight

Vapor Pressure at 25°C

Boiling Point

Density

Flash Point

LogP

15869-89-3 [1] [2]

Ci1oH22 [1] [2]

142.28 - 142.29 g/mol [1] [3] [2]

3.48 mmHg (or ~0.00458 atm) [1] [2] [4]

158°C at 760 mmHg [1] [2]

0.732 g/lcm3 [1] [2]

80.3°C [1] [2]

3.86 (LogP) [1] [2] / 5.49 (LogP(o/w) est.) [4]
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Property Relationships and Data Gaps

The following diagram illustrates the relationship between the available data and the known gaps, which

precludes the creation of a full technical guide.
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Relationship between available 2,5-dimethyloctane data and identified gaps.

The search results confirm a vapor pressure value of 3.48 mmHg at 25°C from multiple chemical databases
[1] [2] [4]. The U.S. National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) is
also noted as a source for this compound, containing "critically evaluated recommendations" based on
experimental data points [3]. This suggests the value is reliable, but the original measurement methodology

is not detailed in the searched sources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS No. 15869-89-3 | Chemsrc [chemsrc.com]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s1517939?utm_src=pdf-body-img
https://www.smolecule.com/products/s1517939?utm_src=pdf-body
https://www.chemsrc.com/en/baike/1056155.html
https://www.chemsrc.com/en/cas/15869-89-3_1056155.html
https://www.thegoodscentscompany.com/data/rw1120871.html
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=2.5-dimethyloctane
https://www.smolecule.com/products/s1517939?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/baike/1056155.html
https://www.smolecule.com/products/s1517939?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2.,2-5| CAS#:15869-89-3 | Chemsrc dimethyloctane [chemsrc.com]
3., 2 -5 -- Critically Evaluated Thermophysical Property... dimethyloctane [wtt-pro.nist.gov]
4. Functional use(s) - natural substances and extractives [thegoodscentscompany.com]

To cite this document: Smolecule. [2,5-Dimethyloctane vapor pressure at 25°C]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b1517939#2-5-dimethyloctane-

vapor-pressure-at-25-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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